Cas no 1564741-66-7 (1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one)

• Product Name: 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one
• CAS No: 1564741-66-7
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6257969
• PubChem ID: 112583736
• Update Time: 2025-05-22

1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one
• 1-[5-(2-methyl-1H-imidazol-1-yl)pyridin-2-yl]propan-1-one
• EN300-1292483
• 1564741-66-7

• Inchi： 1S/C12H13N3O/c1-3-12(16)11-5-4-10(8-14-11)15-7-6-13-9(15)2/h4-8H,3H2,1-2H3
• InChI Key： GCOLEFSLTMXVHM-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CN=1)N1C=CN=C1C

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one

Recent Advances in the Study of 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one (CAS: 1564741-66-7)

In recent years, the compound 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one (CAS: 1564741-66-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole-pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These methodological advancements have facilitated the production of this compound in sufficient quantities for further biological evaluation, making it a viable candidate for drug development pipelines.

From a biological perspective, 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one has demonstrated notable activity as an inhibitor of specific kinases involved in inflammatory pathways. Recent in vitro and in vivo studies have shown that this compound effectively suppresses the activation of key signaling molecules, thereby reducing inflammatory responses. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis and other chronic inflammatory diseases. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

In addition to its anti-inflammatory properties, this compound has also been investigated for its role in oncology. Preliminary data indicate that 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the PI3K/AKT/mTOR pathway. Researchers are exploring its potential as an adjunct therapy in combination with existing chemotherapeutic agents to enhance efficacy and reduce resistance. These studies are still in the early stages, but the results are promising and warrant further investigation.

Pharmacokinetic and toxicological studies of 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one have also been conducted to assess its suitability for clinical use. The compound has shown favorable absorption and distribution profiles in animal models, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and bioavailability, which are critical for its transition from preclinical to clinical development. Researchers are actively working on structural modifications and formulation strategies to address these issues.

In conclusion, 1-5-(2-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one (CAS: 1564741-66-7) represents a promising candidate for further development in the fields of inflammation and oncology. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on refining its pharmacological properties and exploring its therapeutic potential in more diverse disease models. The continued investigation of this compound may lead to the development of novel treatments for a range of medical conditions, underscoring its importance in the chemical biology and pharmaceutical landscape.